Cas no 1029512-05-7 (3-Isoquinolinecarboxamide, N-[(1R)-1-[(4-chlorophenyl)methyl]-2-[4-cyclohexyl-4-)

• Product Name: 3-Isoquinolinecarboxamide, N-[(1R)-1-[(4-chlorophenyl)methyl]-2-[4-cyclohexyl-4-
• CAS No: 1029512-05-7
• MF: C₁₁H₁₂N₄
• MW: 200.2397813797
• CID: 830974
• Update Time: 2026-04-29

3-Isoquinolinecarboxamide, N-[(1R)-1-[(4-chlorophenyl)methyl]-2-[4-cyclohexyl-4- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxamide, N-[(1R)-1-[(4-chlorophenyl)methyl]-2-[4-cyclohexyl-4-
• 3-[(Dimethylamino)methyl]-1H-pyrrolo[2,3-b]pyridine-5-carbonitril e
• 3-((dimethylamino)methyl)-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile
• 1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile, 3-[(diMethylaMino)Methyl]-

• Inchi： InChI=1S/C11H12N4/c1-15(2)7-9-6-14-11-10(9)3-8(4-12)5-13-11/h3,5-6H,7H2,1-2H3,(H,13,14)
• InChI Key： XYGBOHJOJGCJER-UHFFFAOYSA-N
• SMILES： CN(C)CC1=CNC2=C1C=C(C#N)C=N2

Computed Properties

• Exact Mass: 200.10636
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 55.71